1-[8-(Trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]prop-2-en-1-one

• IUPAC Name: 1-[8-(trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H12F3NO/c1-2-12(18)17-7-6-9-4-3-5-11(10(9)8-17)13(14,15)16/h2-5H,1,6-8H2
• InChI Key: WGTXUTGKRWYTOF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2=C(C1)C(=CC=C2)C(F)(F)F
• Molecular Formula: C13H12F3NO
• Molecular Weight: 255.23 g/mol

Description

The compound “1-[8-(Trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]prop-2-en-1-one” is a complex organic molecule. It contains an isoquinoline group, which is a benzene ring fused to a pyridine ring. The trifluoromethyl group (-CF3) is a common functional group in organic chemistry known for its high electronegativity. The prop-2-en-1-one part of the molecule suggests the presence of an alpha, beta-unsaturated carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic (isoquinoline) and aliphatic (prop-2-en-1-one) regions, as well as a highly electronegative trifluoromethyl group. This could result in interesting electronic and steric properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the alpha, beta-unsaturated carbonyl group, which is known to undergo various addition reactions. The trifluoromethyl group could also influence the compound’s reactivity due to its high electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially influencing its solubility in various solvents.

Future Directions

The study and development of novel compounds like “1-[8-(Trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]prop-2-en-1-one” could open up new avenues in various fields, including medicinal chemistry, materials science, and catalysis.